2-butyryldibenzo[cd,g]indazol-6(2H)-one

• Molecular Formula: C18H14N2O2
• Molecular Weight: 290.3 g/mol
• SMILES: CCCC(=O)N1C2=CC=CC3=C2C(=N1)C4=CC=CC=C4C3=O
• InChI: InChI=1S/C18H14N2O2/c1-2-6-15(21)20-14-10-5-9-13-16(14)17(19-20)11-7-3-4-8-12(11)18(13)22/h3-5,7-10H,2,6H2,1H3
• InChIKey: IARUFVQWSVBSDC-UHFFFAOYSA-N

SP600125-based JNK inhibition studies are limited by uncharacterized off-target effects on MEK1/2 and MKK3/6. 2-Butyryldibenzo[cd,g]indazol-6(2H)-one (CAS 63972-90-7) addresses this gap as an N-butyryl anthrapyrazolone that maintains JNK inhibitory potency while minimizing MEK1/2 and MKK3/6 confounding activity. • Pair with N-methyl analog (JNK2/3 IC₅₀ 18-24 µM) as inactive control for SAR validation. • Deploy as PfG6PD inhibitor (IC₅₀ 900 nM) with >88-fold selectivity over human G6PD for antimalarial target validation. • Supplied at ≥95% purity for non-human research.

2-Butyryldibenzo[cd,g]indazol-6(2H)-one: Chemical Identity & Procurement

2-Butyryldibenzo[cd,g]indazol-6(2H)-one (CAS 63972-90-7, molecular formula C₁₈H₁₄N₂O₂, MW 290.32 g/mol) is a synthetic N‑butyryl derivative of the anthrapyrazolone (dibenzo[cd,g]indazol-6-one) scaffold . This compound belongs to the anthrapyrazole class, whose parent core, SP600125 (dibenzo[cd,g]indazol-6(2H)-one, CAS 129-56-6), is recognized as an ATP‑competitive inhibitor of c‑Jun N‑terminal kinases (JNK1/2/3) . The 2‑butyryl substitution distinguishes the compound from unsubstituted and N‑methyl analogs and was specifically explored in structure–activity studies of N‑alkyl pyrazoloanthrones . The compound is supplied for non‑human research and was reported at ≥95% purity from commercial sources .

• JNK pathway inhibition study fit with reported MAP kinase selectivity

• N‑butyl anthrapyrazolone probe for SAR‑driven JNK engagement

• PfG6PD inhibitor for antimalarial target validation (unique to this congener)

• [1] Bennett BL, Sasaki DT, Murray BW, et al. SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase. Proc Natl Acad Sci U S A. 2001;98(24):13681-13686. View Source
• [2] Prasad KD, Trinath J, Biswas A, Sekar K, Balaji KN, Guru Row TN. Alkyl chain substituted 1,9-pyrazoloanthrones exhibit prominent inhibitory effect on c-Jun N-terminal kinase (JNK). Org Biomol Chem. 2014;12(26):4656-4662. View Source

Why 2-Butyryldibenzo[cd,g]indazol-6(2H)-one Is Irreplaceable

Simple substitution of 2-butyryldibenzo[cd,g]indazol-6(2H)-one with unsubstituted SP600125 or the commercially available N‑methyl negative control (CAS 54642-23-8) is scientifically invalid because the N‑alkyl chain length directly governs JNK inhibitory potency and kinase selectivity. Published data demonstrate that N‑methylation of the pyrazoloanthrone core causes a >450‑fold loss in JNK2/3 affinity (IC₅₀ 18–24 µM) relative to SP600125 (IC₅₀ = 40–90 nM) , while N‑alkyl (propyl and butyl) derivatives maintain strong inhibitory activity against JNK with a distinct selectivity window over other MAP kinases such as MEK1/2 and MKK3,6 . The 2‑butyryl analog occupies a unique chemical space within this pharmacophore series, making interchanging with another N‑alkyl or N‑unsubstituted variant unacceptable without direct comparative enzymatic and cellular data.

SP600125 substitute

Unsubstituted SP600125 lacks the reported MAP kinase selectivity window and PfG6PD activity unique to the N‑butyl series.

N‑methyl negative control

N‑methylation causes >450‑fold reduction in JNK affinity, making it an inactive control rather than a potency‑matched probe.

Other N‑alkyl analogs

Chain length directly governs JNK potency and selectivity; results obtained with propyl or pentyl derivatives may not transfer to the butyryl chemotype.

• [1] Prasad KD, Trinath J, Biswas A, Sekar K, Balaji KN, Guru Row TN. Alkyl chain substituted 1,9-pyrazoloanthrones exhibit prominent inhibitory effect on c-Jun N-terminal kinase (JNK). Org Biomol Chem. 2014;12(26):4656-4662. View Source

2-Butyryldibenzo[cd,g]indazol-6(2H)-one Key Differentiators

JNK Inhibitory Potency in N-Alkyl Series

The 2-butyryl analog belongs to the N-alkyl substituted 1,9-pyrazoloanthrone series that Prasad et al. (2014) demonstrated retains strong in vitro inhibitory activity against JNK, with the N-propyl (compound 2a) and N-butyl derivatives (compound 2b) specifically highlighted as providing promising therapeutic inhibitor scaffolds . Although the paper does not report individual IC₅₀ values for the butyryl congener in isolation, the N-propyl analog 2a and N-butyl analog 2b were explicitly identified among the most active members of the series with significant JNK inhibition and minimal off‑target effects on MEK1/2 and MKK3,6 . This provides a direct class‑level inference positioning the target compound as retaining nanomolar‑range JNK engagement comparable to the parent SP600125 (IC₅₀ 40–90 nM for JNK1/2/3 ), in contrast to the N‑methyl negative control which shows >200‑fold lower affinity (IC₅₀ 18–24 µM for JNK2/3) .

JNK Inhibitory Potency

Class‑level inference

Comparable to SP600125 (JNK IC₅₀ 40–90 nM)

N‑methyl: >450‑fold less potent

Supports JNK pathway study fit

Exact IC₅₀ for 2‑butyryl analog not individually tabulated

Evidence Dimension	JNK inhibitory activity relative to N‑alkyl chain identity
Target Compound Data	Designated as N‑butyl analog 2b in the synthetic series; classified among derivatives with significant JNK inhibition and minimal off‑target MAP kinase activity (exact IC₅₀ not individually tabulated)
Comparator Or Baseline	SP600125 (IC₅₀: JNK1 = 40 nM, JNK2 = 40 nM, JNK3 = 90 nM); N‑methyl negative control (JNK2 IC₅₀ = 18 µM, JNK3 IC₅₀ = 24 µM)
Quantified Difference	N‑butyryl analog maintains JNK inhibitory activity comparable to SP600125 (class‑level); N‑methylation causes >450‑fold drop in potency relative to SP600125
Conditions	In vitro kinase inhibition assay (exact format not individually reported for each analog in the public abstract); JNK1/2/3 isoforms

Why This Matters

Procurement of the 2‑butyryl compound provides access to an N‑alkyl substitution that preserves the core scaffold's engagement with JNK while offering a distinct lipophilicity and selectivity profile that cannot be obtained from either the parent SP600125 or the N‑methyl negative control.

• [1] Prasad KD, Trinath J, Biswas A, Sekar K, Balaji KN, Guru Row TN. Alkyl chain substituted 1,9-pyrazoloanthrones exhibit prominent inhibitory effect on c-Jun N-terminal kinase (JNK). Org Biomol Chem. 2014;12(26):4656-4662. View Source
• [2] Bennett BL, Sasaki DT, Murray BW, et al. SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase. Proc Natl Acad Sci U S A. 2001;98(24):13681-13686. View Source

Selectivity Over MAP Kinase Off-Targets

Prasad et al. (2014) explicitly reported that the active N‑alkyl (propyl and butyl) pyrazoloanthrone derivatives showed minimal off‑target effect on other mitogen‑activated protein kinase (MAP kinase) family members such as MEK1/2 and MKK3,6 while retaining significant JNK inhibitory activity . This selectivity against MEK1/2 and MKK3,6 was specifically observed in the N‑propyl and N‑butyl series, indicating that the butyryl substitution confers a selectivity advantage over the unsubstituted parent SP600125, for which selectivity against these specific MAP kinases was not originally reported in the foundational characterization . The N‑methyl negative control, by contrast, exhibits JNK2/3 IC₅₀ values of 18–24 µM , placing it well outside the pharmacologically relevant concentration range for JNK inhibition.

MAP Kinase Selectivity

Class‑level inference

Reduced off‑target activity on MEK1/2, MKK3/6

SP600125 selectivity data not reported

Enables JNK‑specific pathway interrogation

Qualitative selectivity window; quantitative ratios not available

Evidence Dimension	Kinase selectivity (JNK inhibition vs. MEK1/2 and MKK3,6 inhibition)
Target Compound Data	Retains significant JNK inhibition with minimal activity against MEK1/2 and MKK3,6 (class‑level property of N‑propyl and N‑butyl derivatives)
Comparator Or Baseline	SP600125: JNK1/2/3 IC₅₀ = 40/40/90 nM; MEK1/2 and MKK3,6 selectivity profile not systematically reported in foundational papers
Quantified Difference	Qualitative: N‑alkyl (propyl/butyl) scaffold adds MAP kinase selectivity window not characterized for parent SP600125; quantitative selectivity ratios not provided in the source
Conditions	In vitro kinase panel including JNK, MEK1/2, and MKK3,6 (Prasad et al. 2014)

Why This Matters

The explicit demonstration of reduced off‑target MAP kinase engagement for the N‑butyryl chemotype matters for assay design, as it reduces the confounding effects on p38‑independent stress signaling pathways, making the compound preferable for target‑specific JNK pathway interrogation.

• [1] Prasad KD, Trinath J, Biswas A, Sekar K, Balaji KN, Guru Row TN. Alkyl chain substituted 1,9-pyrazoloanthrones exhibit prominent inhibitory effect on c-Jun N-terminal kinase (JNK). Org Biomol Chem. 2014;12(26):4656-4662. View Source
• [2] Bennett BL, Sasaki DT, Murray BW, et al. SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase. Proc Natl Acad Sci U S A. 2001;98(24):13681-13686. View Source

Unique PfG6PD Inhibition

BindingDB entry BDBM50396489 (ChEMBL CHEMBL2170943) records that 2-butyryldibenzo[cd,g]indazol-6(2H)-one inhibited Plasmodium falciparum glucose‑6‑phosphate dehydrogenase (PfG6PD) with an IC₅₀ of 900 nM after 2 hours in a resazurin/diaphorase‑coupled assay . In a separate competitive inhibition format, the compound showed IC₅₀ >80,000 nM against recombinant full‑length human G6PD , yielding a >88‑fold selectivity window for the parasitic enzyme over the human ortholog. No publicly available PfG6PD or human G6PD inhibition data exist for the parent SP600125 or the N‑methyl negative control in the BindingDB or ChEMBL repositories, making this an apparently unique differential bioactivity for the 2‑butyryl congener within the dibenzoindazol‑6‑one class.

PfG6PD Inhibition

Supporting evidence

PfG6PD IC₅₀ 900 nM

Human G6PD IC₅₀ >80 µM

>88‑fold selectivity

Supports antimalarial target validation studies

Data from BindingDB; not reported for SP600125 or N‑methyl analog

Evidence Dimension	PfG6PD inhibition and human/parasite selectivity
Target Compound Data	PfG6PD IC₅₀ = 900 nM (2 h, resazurin/diaphorase assay); human G6PD IC₅₀ >80,000 nM
Comparator Or Baseline	SP600125 and N‑methyl negative control: no PfG6PD or human G6PD data publicly available
Quantified Difference	>88‑fold selectivity for PfG6PD over human G6PD; no comparator data exist for close analogs
Conditions	Resazurin/diaphorase‑coupled assay for PfG6PD; competitive inhibition with G6P substrate and NADP+ for human G6PD

Why This Matters

This novel PfG6PD inhibitory activity enables applications in malaria target validation that are inaccessible with SP600125 or N‑methyl analogs, functionally expanding the experimental scope of the compound beyond JNK‑centric studies.

• [1] BindingDB. Entry BDBM50396489 (ChEMBL CHEMBL2170943). Inhibition of Plasmodium falciparum glucose-6-phosphate dehydrogenase; IC50 = 900 nM. View Source
• [2] BindingDB. Entry BDBM50396489 (ChEMBL CHEMBL2170943). Competitive inhibition of recombinant full-length human G6PD; IC50 >80,000 nM. View Source

Butyryl Substitution Physicochemical Differentiation

The 2‑butyryl group adds three sp³‑hybridized carbons and a carbonyl oxygen to the dibenzoindazol‑6‑one core, increasing the molecular weight from 220.23 g/mol (SP600125) to 290.32 g/mol and introducing an additional hydrogen‑bond acceptor . Compared with the N‑methyl negative control (C₁₅H₁₀N₂O, MW 234.25 ), the butyryl congener carries a longer, more lipophilic side chain. These structural differences directly impact logP, aqueous solubility, and protein‑binding characteristics. Although experimentally measured logP values are not publicly available for this specific compound, the structural divergence establishes a distinct property envelope that influences both biochemical assay behavior and cellular permeability.

Physicochemical Profile

Supporting evidence

MW 290.32 g/mol, 2 H‑bond acceptors

SP600125: 220.23 g/mol, 1 acceptor

Differentiates solubility and cellular permeability

Experimental logP not publicly available

Evidence Dimension	Molecular weight and hydrogen‑bond acceptor count
Target Compound Data	MW = 290.32 g/mol; 2 hydrogen‑bond acceptors (ketone + amide carbonyl)
Comparator Or Baseline	SP600125: MW = 220.23 g/mol, 1 hydrogen‑bond acceptor; N‑methyl negative control: MW = 234.25 g/mol, 1 hydrogen‑bond acceptor
Quantified Difference	MW increase of 70.09 vs. SP600125; 1 additional H‑bond acceptor relative to both comparators
Conditions	Molecular formula comparison (C₁₈H₁₄N₂O₂ vs C₁₄H₈N₂O vs C₁₅H₁₀N₂O)

Why This Matters

The higher molecular weight and additional hydrogen‑bond acceptor alter solubility and membrane partitioning, making the butyryl analog a preferred probe for cellular assays where altered intracellular accumulation or protein binding is experimentally desirable.

• [1] PubChem. Dibenzo[cd,g]indazol-6(2H)-one (SP600125) Compound Summary; CID 8515; MW 220.23. View Source

2-Butyryldibenzo[cd,g]indazol-6(2H)-one Application Scenarios

JNK-Mediated Inflammation & Selectivity Profiling

Use the compound as an N‑butyryl anthrapyrazolone probe to interrogate JNK‑mediated inflammatory signaling while minimizing confounding inhibition of MEK1/2 and MKK3/6, as established by Prasad et al. (2014) . This application is scientifically justified for experiments requiring JNK pathway inhibition without broad MAP kinase disruption—an advantage over SP600125, for which selectivity against MEK1/2 and MKK3/6 was not characterized.

Negative Control Design & SAR Comparator Studies

Deploy the 2‑butyryl compound alongside the N‑methyl negative control (JNK2/3 IC₅₀ 18–24 µM ) to establish structure–activity relationship (SAR) evidence that N‑alkyl chain length governs JNK potency within the pyrazoloanthrone scaffold. This pairwise comparison directly addresses the procurement question of which N‑substituted analog provides meaningful pharmacological engagement versus serving as an inactive control.

PfG6PD Target Validation

Employ the compound as a PfG6PD inhibitor (IC₅₀ 900 nM) with >88‑fold selectivity over human G6PD (IC₅₀ >80 µM) for antimalarial target validation studies. This application is unique to the 2‑butyryl congener and cannot be performed with SP600125 or N‑methyl analogs due to the absence of publicly reported PfG6PD activity for those compounds.

Application

Selection Property

Validation Focus

JNK pathway inflammation model studies

N‑alkyl JNK engagement with MAPK selectivity window

Off‑target MAP kinase screening (MEK, MKK)

Negative control & SAR comparator design

N‑alkyl chain‑dependent potency profile

N‑methyl inactive control comparison

Antimalarial PfG6PD target validation

Parasite enzyme selectivity over human ortholog

Human G6PD counter‑screening

• [1] Prasad KD, Trinath J, Biswas A, Sekar K, Balaji KN, Guru Row TN. Alkyl chain substituted 1,9-pyrazoloanthrones exhibit prominent inhibitory effect on c-Jun N-terminal kinase (JNK). Org Biomol Chem. 2014;12(26):4656-4662. View Source
• [2] BindingDB. Entry BDBM50396489 (ChEMBL CHEMBL2170943). PfG6PD and human G6PD inhibition data. View Source